K-7174, a GATA-specific inhibitor, is a putative antiinflammatory agent that attenuates effects of inflammatory cytokines in certain cell types.
K-7174 is a novel orally active, potent proteasome inhibitor. K-7174 exerts anti-myeloma activity in vitro and in vivo by down-regulating the expression of class I histone deacetylases. K-7174 kills bortezomib-resistant myeloma cells carrying a β5-subunit mutation in vivo and primary cells from a patient resistant to bortezomib. K-7174 is also a GATA-specific inhibitor, which may have potential application in treating anemia of chronic disease.
K-7174 dihydrochloride
CAS No.:
Cat. No.: VC0549051
Molecular Formula: C33H50Cl2N2O6
Molecular Weight: 641.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C33H50Cl2N2O6 |
|---|---|
| Molecular Weight | 641.7 g/mol |
| IUPAC Name | 1,4-bis[(E)-5-(3,4,5-trimethoxyphenyl)pent-4-enyl]-1,4-diazepane;dihydrochloride |
| Standard InChI | InChI=1S/C33H48N2O6.2ClH/c1-36-28-22-26(23-29(37-2)32(28)40-5)14-9-7-11-16-34-18-13-19-35(21-20-34)17-12-8-10-15-27-24-30(38-3)33(41-6)31(25-27)39-4;;/h9-10,14-15,22-25H,7-8,11-13,16-21H2,1-6H3;2*1H/b14-9+,15-10+;; |
| Standard InChI Key | JKAQFPBRMVEHBD-CHBZAFCASA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1OC)OC)/C=C/CCCN2CCN(CCC2)CCC/C=C/C3=CC(=C(C(=C3)OC)OC)OC.Cl.Cl |
| Canonical SMILES | COC1=CC(=CC(=C1OC)OC)C=CCCCN2CCCN(CC2)CCCC=CC3=CC(=C(C(=C3)OC)OC)OC.Cl.Cl |
| Appearance | White to off-white solid powder |
Introduction
1,4-bis[(E)-5-(3,4,5-trimethoxyphenyl)pent-4-enyl]-1,4-diazepane; dihydrochloride is a synthetic organic compound belonging to the class of homopiperazine derivatives. It is recognized for its complex molecular structure and potential biological activities, particularly in the fields of cancer and inflammation research. This compound is structurally similar to other diazepane derivatives but is distinguished by its specific functional groups and biological activities.
Synthesis and Chemical Reactions
The synthesis of 1,4-bis[(E)-5-(3,4,5-trimethoxyphenyl)pent-4-enyl]-1,4-diazepane; dihydrochloride typically involves multi-step organic synthesis techniques. Common reagents used in its synthesis include iodine for facilitating isomerization and various alkylating agents for bis-alkylation processes. The compound can undergo oxidation reactions using common oxidizing agents.
Biological Activities and Potential Applications
This compound exhibits dual inhibitory activity on GATA transcription factors and proteasomes, similar to other homopiperazine derivatives like K-7174. Its potential applications include cancer treatment by modulating gene expression and promoting apoptosis. Additionally, it may have roles in inflammation research due to its effects on transcription factors.
Biological Activities Comparison
| Compound | Biological Activity | Potential Applications |
|---|---|---|
| 1,4-bis[(E)-5-(3,4,5-trimethoxyphenyl)pent-4-enyl]-1,4-diazepane; dihydrochloride | Inhibits GATA transcription factors and proteasomes | Cancer treatment, inflammation research |
| K-7174 | Inhibits proteasome and GATA transcription factors | Anti-myeloma activity, anemia treatment |
Research Findings and Future Directions
Research on 1,4-bis[(E)-5-(3,4,5-trimethoxyphenyl)pent-4-enyl]-1,4-diazepane; dihydrochloride is ongoing, with a focus on its therapeutic potential in cancer and inflammation. Further studies are needed to fully elucidate its mechanism of action and to explore its efficacy in clinical settings.
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